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Compound of Interest

Compound Name: MC12

Cat. No.: B15567640

Technical Support Center: MICROCEL® MC-12

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
MICROCEL® MC-12 to prevent capping and lamination in tablets.

Troubleshooting Guide: Capping and Lamination

Capping is the partial or complete separation of the top or bottom crowns of a tablet from the
main body, while lamination is the separation of a tablet into two or more distinct horizontal
layers.[1] These issues often arise from stresses developed in the tablet during compression
and ejection. This guide provides a systematic approach to troubleshoot and prevent these
defects when using MICROCEL® MC-12 in your direct compression formulations.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process to identify and resolve capping and
lamination issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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